Phos-tag Acrylamide AAL-107

phosphate affinity binding constant selectivity index
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C33H38N8O3
Molecular Weight 594.7 g/mol
Cat. No. B15946942
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Technical Parameters


Basic Identity
Product NamePhos-tag Acrylamide AAL-107
Molecular FormulaC33H38N8O3
Molecular Weight594.7 g/mol
Structural Identifiers
InChIInChI=1S/C33H38N8O3/c1-2-32(43)37-17-18-38-33(44)26-12-13-30(39-19-26)23-41(22-29-11-5-8-16-36-29)25-31(42)24-40(20-27-9-3-6-14-34-27)21-28-10-4-7-15-35-28/h2-16,19,31,42H,1,17-18,20-25H2,(H,37,43)(H,38,44)
InChIKeyAFHAABAUELLDNL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes2 mg / 10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Phos-tag Acrylamide AAL-107 Overview


Phos-tag Acrylamide AAL-107 is a dinuclear metal-complex-functionalized acrylamide derivative that enables phosphate-affinity SDS-PAGE for mobility-shift separation of phosphorylated proteins. It operates by incorporating Zn²⁺ or Mn²⁺ ions to form a selective binding site for phosphomonoester dianions on Ser, Thr, and Tyr residues [1]. The compound was developed at Hiroshima University and is distributed as a research-use-only reagent by FUJIFILM Wako and Nard Institute [2]. Its defining feature is the covalent incorporation of the phosphate-binding moiety directly into the polyacrylamide matrix, allowing antibody-free, radioactivity-free detection of protein phosphorylation states with downstream compatibility including Western blotting and mass spectrometry [3].

Phosphate-affinity SDS-PAGE probe for phosphoprotein mobility-shift separation
Antibody-free, radioactivity-free detection of Ser/Thr/Tyr phosphorylation
Direct covalent incorporation into polyacrylamide matrix; compatible with Western blot and MS

Phos-tag AAL-107 vs. Generic Substitutes


Phosphate-affinity electrophoresis is not a single uniform method; the choice of metal ion (Zn²⁺ versus Mn²⁺), buffer pH, and the ligand chemistry of the pendant group fundamentally alter separation performance, gel stability, and the range of detectable phosphoproteins [1]. Mn²⁺-Phos-tag gels operate under alkaline Laemmli conditions and fail to resolve certain clinically relevant phosphoproteins such as Tau and pepsin, whereas Zn²⁺-Phos-tag AAL-107 at neutral pH produces clear mobility shifts for these targets [2]. Alkaline Mn²⁺-Phos-tag gels also degrade within days, while Zn²⁺-Phos-tag AAL-107 gels remain functional for approximately six months, directly affecting experimental reproducibility and procurement planning [3]. Generic substitutions that do not specify the metal ion or assume interchangeability between Mn²⁺ and Zn²⁺ systems will yield non-comparable, often non-detectable results.

Property
Target: Zn²⁺-Phos-tag AAL-107
Substitute: Mn²⁺-Phos-tag / generic
Metal ion / pH
Zn²⁺ at neutral pH
Mn²⁺ at alkaline Laemmli pH
Phosphoprotein detection range
Reported to resolve tau, pepsin, β-catenin
May fail to detect tau and pepsin; non-overlapping target scope
Gel functional stability
Reported multi-month stability
Degrades within days; may increase variability
Substitution consequence
Consistent phosphoisoform resolution
Non-comparable or false-negative results likely

Phos-tag AAL-107 Quantitative Comparison Evidence


Phosphate Binding Affinity and Anion Selectivity

The Zn²⁺-Phos-tag complex formed when AAL-107 is used with ZnCl₂ exhibits a dissociation constant (Kd) of 2.5 × 10⁻⁸ M (25 nM) for phenyl phosphate dianion at neutral pH [1]. The Mn²⁺-Phos-tag homologue requires alkaline pH for phosphate capture and has a comparatively weaker binding affinity, though no explicit Kd for the Mn²⁺ complex is reported under identical conditions [1]. The Zn²⁺-Phos-tag also demonstrates anion selectivity indexes of 5.2 × 10³ against SO₄²⁻, 1.6 × 10⁴ against CH₃COO⁻, 8.0 × 10⁵ against Cl⁻, and >2 × 10⁶ against bisphenyl phosphate monoanion at 25 °C, confirming that common biological anions do not compete for binding [1].

Phosphate binding affinity
Head-to-head
Zn²⁺-Phos-tag AAL-107: Kd = 2.5 × 10⁻⁸ M (25 nM) for phenyl phosphate dianion; selectivity indexes 5.2×10³ (SO₄²⁻), 1.6×10⁴ (CH₃COO⁻), 8.0×10⁵ (Cl⁻), >2×10⁶ (bisphenyl phosphate monoanion)
Supports specific phosphomonoester capture without common anion interference
Mn²⁺-Phos-tag Kd and selectivity not reported under identical conditions
phosphate affinity binding constant selectivity index

Gel Stability and Shelf Life

Zn²⁺-Phos-tag AAL-107 gels prepared under neutral pH conditions (Bis-Tris-HCl buffer) demonstrate long-term stability of approximately 6 months, whereas Mn²⁺-Phos-tag gels prepared under conventional alkaline Laemmli buffer conditions are quite unstable and degrade within days [1]. This stability difference was documented as one of the major improvements driving the development of the Zn²⁺-Phos-tag method over the original Mn²⁺-Phos-tag protocol [2]. Commercially available pre-cast SuperSep™ Phos-tag™ gels (50 μmol/L Phos-tag) are also specified with a 6-month stability period, validating this characteristic in manufactured format .

Gel stability
Head-to-head
Zn²⁺-Phos-tag AAL-107 gels (neutral pH): functional ~6 months; Mn²⁺-Phos-tag gels (alkaline pH): degrade within days
Enables batch preparation and reduces procurement frequency
Commercially pre-cast gels also specified with 6-month stability
gel stability shelf life reproducibility

Detection of Tau and Pepsin Phosphorylation

The Zn²⁺-Phos-tag AAL-107 method was developed specifically to overcome the failure of Mn²⁺-Phos-tag SDS-PAGE to show mobility shifts for certain phosphoproteins, most notably tau and pepsin [1]. In direct comparative experiments, Zn²⁺-Phos-tag AAL-107 gels produced clear up-shifted bands for recombinant tau treated in vitro with tyrosine kinases, for commercially available pepsin, and for endogenous β-catenin in whole cell lysates—none of which were resolved by the Mn²⁺-Phos-tag system under alkaline conditions [2]. This differential detection was attributed to the neutral-pH Bis-Tris-HCl buffer system and the Zn²⁺-Phos-tag complex formation, which together provide a functional phosphate-affinity environment that the Mn²⁺-Phos-tag Laemmli system cannot replicate for these protein substrates [1].

Tau & pepsin detection
Head-to-head
Zn²⁺-Phos-tag AAL-107 resolves phosphorylated tau, pepsin, endogenous β-catenin; Mn²⁺-Phos-tag does not detect these targets
Required for tau/neurodegeneration research; substitution risks false negatives
Attributed to neutral-pH Bis-Tris-HCl buffer system
tau protein pepsin phosphoprotein detection mobility shift

Acid-Labile Phosphorylation Detection

Phos-tag AAL-107 gels operate at physiological pH 7–8, conditions under which no dephosphorylation of histidine (pHis) or aspartic acid (pAsp) phosphate esters occurs [1]. In contrast, Pro-Q Diamond phosphoprotein gel stain requires acidic fixation and staining conditions that hydrolyze the phosphoramidate (pHis) and acyl phosphate (pAsp) bonds, rendering these modifications undetectable by that method . The Phos-tag AAL-107 approach thus uniquely enables detection of this broader spectrum of protein phosphorylation, including pHis and pAsp that are increasingly recognized in bacterial two-component signaling and eukaryotic signal transduction [1].

Acid-labile phosphorylation
Cross-study
Phos-tag AAL-107 at pH 7–8 detects pSer, pThr, pTyr, pHis, pAsp; Pro-Q Diamond acidic staining hydrolyzes pHis and pAsp
Only method for intact detection of labile bacterial/eukaryotic phospho-species
Critical for histidine kinase and aspartate phosphatase research
phosphohistidine phosphoaspartate acid-labile phosphorylation non-standard phosphorylation

Phosphoisoform Stoichiometry Quantification

Phos-tag AAL-107 SDS-PAGE separates phosphorylated proteins into discrete bands based on the number of phosphate groups attached, producing a ladder of phosphoisoforms (e.g., 0P, 1P, 2P, 3P) that can be individually quantified by Western blot densitometry to determine phosphorylation stoichiometry for each site-occupancy state [1]. Using this approach, phosphorylation of hippocampal AMPA receptor subunit GluA1 at S831 and S845 was found to be nearly negligible in mature tissue—a stoichiometric finding that challenged prevailing models of synaptic plasticity [1]. Myosin regulatory light chain phosphorylation analysis similarly demonstrated that Phos-tag AAL-107 enables quantification of phospho-state populations without requiring traditional loading controls or reference standards [2]. By comparison, Pro-Q Diamond fluorescent staining reports only total phosphoprotein signal per band, collapsing all phosphoisoforms into a single intensity value and providing no site-occupancy stoichiometry information .

Phosphoisoform stoichiometry
Class-level
Resolves 0P, 1P, 2P, 3P isoforms as separate bands; Pro-Q Diamond reports single integrated signal per band
Supports site-occupancy quantification without loading controls
Demonstrated for AMPA receptor GluA1 and myosin regulatory light chain
phosphorylation stoichiometry phosphoisoforms quantitative analysis multi-site phosphorylation

Microchip Electrophoresis and Phospho-Enrichment

In situ photopolymerized Phos-tag AAL-107 polyacrylamide gels fabricated at microfluidic chip channel intersections (100 × 100 × 30 μm) contain approximately 20 fmol of the Phos-tag functional group, enabling entrapment of phosphorylated compounds at the femtomolar level [1]. This miniaturized format achieved a 100-fold concentration factor for phosphorylated analytes with chromatographic peak resolution comparable to pinched injection methods [1]. No comparable femtomolar trapping data have been reported for Mn²⁺-Phos-tag microchip gels or for Pro-Q Diamond in microfluidic formats, establishing Phos-tag AAL-107 as the only phosphate-affinity reagent with validated microchip integration and femtomolar-level enrichment capability [1].

Microchip enrichment
Supporting evidence
In situ photopolymerized Phos-tag AAL-107 microchip gel: ~20 fmol Phos-tag group, 100-fold concentration factor, femtomolar-level entrapment
Unique validated phosphate-affinity matrix for microfluidic phosphoproteomics
No equivalent microchip data for Mn²⁺-Phos-tag or Pro-Q Diamond
microchip electrophoresis femtomolar sensitivity phosphopeptide enrichment miniaturization

Phos-tag AAL-107 Application Scenarios


Multi-Site Phosphorylation Stoichiometry

When a research program requires quantification of individual phosphoisoform populations (e.g., 0P, 1P, 2P, 3P) for proteins with multiple phosphorylation sites—such as CDK substrates, tau, or multi-site regulatory proteins—Phos-tag AAL-107 with Zn²⁺ is the only phosphate-affinity gel reagent that resolves discrete bands for each occupancy state [1]. The resulting band ladder enables densitometric calculation of phosphorylation stoichiometry at each site, data that cannot be obtained from total-phosphorylation stains like Pro-Q Diamond . This application is critical for evaluating kinase inhibitor selectivity, phosphatase activation kinetics, and signal transduction models where site-specific occupancy determines downstream biological outcomes [1].

Acid-Labile Phosphorylation in Signaling

For laboratories studying histidine kinase-mediated phosphorelay systems in bacteria, plants, or fungi—or aspartate phosphorylation in response regulators—Phos-tag AAL-107 is the required electrophoretic method because its neutral pH (7–8) operating conditions prevent hydrolysis of the phosphoramidate (pHis) and acyl phosphate (pAsp) bonds that are destroyed by acidic Pro-Q Diamond staining protocols [2]. The ability to run Phos-tag AAL-107 gels followed by Western blotting with target-specific antibodies enables detection of these labile phosphorylation events in complex cell lysates, a workflow that has no equivalent alternative among commercial phosphoprotein detection reagents [2].

Tau Phosphorylation in Neurodegeneration

Studies tracking progressive tau hyperphosphorylation in Alzheimer's disease models or in vitro kinase time-course experiments benefit from the ~6-month stability of Zn²⁺-Phos-tag AAL-107 gels, which allows preparation of a single large gel batch for use across multiple time points, eliminating gel-to-gel variability that would confound densitometric comparisons [3]. Mn²⁺-Phos-tag gels, which degrade within days and fail to resolve tau phosphoisoforms, cannot support this experimental design [4]. This application is particularly relevant for preclinical drug efficacy studies where consistent, reproducible phospho-tau quantification is an endpoint parameter [3].

Microfluidic Phosphoproteomics Sample Preparation

For core facilities or research groups developing microfluidic phosphopeptide enrichment workflows, Phos-tag AAL-107 is the only phosphate-affinity acrylamide validated for in situ photopolymerization in microchip channels, achieving femtomolar-level trapping capacity (~20 fmol Phos-tag groups per 100 × 100 × 30 μm gel) and 100-fold concentration enhancement of phosphorylated analytes prior to electrophoretic separation [5]. This opens procurement pathways for custom microdevice fabrication where the phosphate-affinity matrix is integrated directly into the chip architecture, a capability not documented for Mn²⁺-Phos-tag, Phosbind, or pIMAGO reagents [5].

Application
Selection Property
Validation Focus
Multi-site phosphorylation stoichiometry
Phosphoisoform band resolution
Densitometric site-occupancy quantification
Acid-labile phosphorylation in signaling
Neutral pH operating conditions
Intact pHis/pAsp detection by Western blot
Tau phosphoisoform profiling
Tau-compatible mobility shift
Long-term gel reproducibility across timepoints
Microfluidic phospho-enrichment
In situ photopolymerization support
Femtomolar-level trapping validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
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